6-(2-Cyanopropan-2-yl)nicotinic acid

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• IUPAC Name: 6-(2-cyanopropan-2-yl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C10H10N2O2/c1-10(2,6-11)8-4-3-7(5-12-8)9(13)14/h3-5H,1-2H3,(H,13,14)
• InChI Key: VFUBBVHBBSKAGD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)C1=NC=C(C=C1)C(=O)O

Description

6-(2-Cyanopropan-2-yl)nicotinic acid (CAS: 1211578-21-0) is a nicotinic acid derivative featuring a branched nitrile substituent at the 6-position of the pyridine ring. Its molecular formula is C₉H₈N₂O₂, with a molecular weight of 192.18 g/mol . The compound’s structure combines a carboxylic acid group at the 3-position and a cyanopropan-2-yl group at the 6-position, which may influence its physicochemical properties and biological interactions.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key features of 6-(2-Cyanopropan-2-yl)nicotinic acid with analogous compounds:

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Solubility Trends	Suppliers	Key Properties
6-(2-Cyanopropan-2-yl)nicotinic acid	2-Cyanopropan-2-yl	C₉H₈N₂O₂	192.18	Moderate (polar solvents)	1	Nitrile group enhances stability; electron-withdrawing effects may reduce solubility in water.
6-(4-Chlorophenyl)nicotinic acid	4-Chlorophenyl	C₁₂H₈ClNO₂	247.65	Low (hydrophobic aromatic)	10	Chlorine substituent increases lipophilicity; widely used in medicinal chemistry.
6-Isopropylnicotinic acid	Isopropyl	C₉H₁₁NO₂	165.19	Low (aliphatic chain)	3	Lipophilic substituent improves membrane permeability.
6-(2-Hydroxypropan-2-yl)nicotinic acid	2-Hydroxypropan-2-yl	C₉H₁₁NO₃	181.19	High (hydroxyl group)	1	Hydroxyl group enhances water solubility and hydrogen bonding.
6-(Propane-2-sulfonyl)-nicotinic acid	Sulfonyl	C₉H₁₁NO₄S	229.25	Moderate (polar sulfonyl)	1	Sulfonyl group increases acidity and metabolic stability.

Key Differences in Functional Groups and Implications

• Electron-Withdrawing vs. Electron-Donating Groups: The cyano group in 6-(2-Cyanopropan-2-yl)nicotinic acid is strongly electron-withdrawing, which may reduce the pKa of the carboxylic acid group compared to derivatives with electron-donating substituents (e.g., isopropyl) .
• Solubility and Bioavailability: Hydrophilic substituents (e.g., hydroxyl in 6-(2-Hydroxypropan-2-yl)nicotinic acid) improve water solubility, whereas hydrophobic groups (e.g., isopropyl) favor lipid solubility . The nitrile group in 6-(2-Cyanopropan-2-yl)nicotinic acid may confer moderate solubility in polar organic solvents like ethanol, as seen in nicotinic acid derivatives .

Metabolic and Microbial Stability

Studies on nicotinic acid degradation by Pseudomonas fluorescens () reveal that substituents significantly influence microbial oxidation:

• Intact Ring Systems: Compounds with bulky or electron-withdrawing groups (e.g., cyanopropan-2-yl) may resist ring-opening oxidation, unlike unsubstituted nicotinic acid, which undergoes rapid degradation .
• Oxygen Consumption : Derivatives with stable substituents likely require less oxygen for degradation, as seen in substituted analogs where oxygen-to-substrate ratios decrease over time .

Commercial and Research Relevance

• Market Availability: 6-(4-Chlorophenyl)nicotinic acid dominates in commercial use (10 suppliers), suggesting broader pharmaceutical or agrochemical applications . In contrast, 6-(2-Cyanopropan-2-yl)nicotinic acid remains niche (1 supplier) .
• Research Interest: Sulfonyl and hydroxyl derivatives are explored for drug design due to their metabolic stability and solubility .